Cas no 2835-97-4 (2-Amino-m-cresol)

• Product Name: 2-Amino-m-cresol
• CAS No: 2835-97-4
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00075082
• CID: 43469
• PubChem ID: 24860396
• Update Time: 2025-06-25

2-Amino-m-cresol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methylphenol
• 2-Amino-m-cresol
• 2,6'-DIMETHOXY-2'-HYDROXYCHALCONE 0.993
• 2-amino 3-methyl phenol
• 2-azanyl-3-methyl-phenol
• 2-Hydroxy-6-methylanilin
• 2-hydroxy-6-methylaniline
• 3-methyl-2-aminophenol
• amino-3-methylphenol
• Phenol,2-amino-3-methyl
• Phenol, 2-amino-3-methyl-
• FEDLEBCVFZMHBP-UHFFFAOYSA-N
• 2-amino-3-methyl-phenol
• amino-m-cresol
• 2-hydroxy-6-methyl-aniline
• DSSTox_RID_83336
• 2A3MP
• DSSTox_CID_29117
• DSSTox_GSID_49261
• KSC494K6D
• EBD38910
• Tox21_202909
• SBB069796
• VZ23580
• MCU
• AM20060593
• Z729250490
• CCRIS 8319
• InChI=1/C7H9NO/c1-5-3-2-4-6(9)7(5)8/h2-4,9H,8H2,1H
• M-CRESOL, 2-AMINO-
• UNII-E4Y5YL4FTG
• 2835-97-4
• SCHEMBL103071
• DTXSID7049261
• J-507798
• DTXCID2029117
• MFCD00075082
• FT-0634512
• CHEMBL3184934
• 2-Amino-3-methylphenol, 96%
• AC-7844
• 2-AMINO-3-CRESOL
• SY051229
• CS-W001164
• 2-amino-3-methyl-phenol;2-Amino-m-cresol
• E4Y5YL4FTG
• AKOS009157045
• CAS-2835-97-4
• EN300-51762
• A819429
• TS-01628
• NCGC00260455-01
• DB-008151
• A1851
• 626-060-3

• MDL： MFCD00075082
• Inchi： 1S/C7H9NO/c1-5-3-2-4-6(9)7(5)8/h2-4,9H,8H2,1H3
• InChI Key： FEDLEBCVFZMHBP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1N

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Brown crystals
• Density: 1.0877 (rough estimate)
• Melting Point: 149-152 °C (lit.)
• Boiling Point: 240°C at 760 mmHg
• Refractive Index: 1.5706 (estimate)
• PSA: 46.25000
• LogP: 1.86400
• Solubility: Not available

2-Amino-m-cresol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-m-cresol

Research Brief on 2-Amino-m-cresol (CAS: 2835-97-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Amino-m-cresol (CAS: 2835-97-4) is a key intermediate in the synthesis of various pharmaceuticals, dyes, and agrochemicals. Recent studies have highlighted its potential in drug discovery and chemical biology, particularly in the development of novel therapeutic agents and diagnostic tools. This research brief consolidates the latest findings on the synthesis, applications, and biological activities of 2-Amino-m-cresol, providing insights into its growing significance in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Amino-m-cresol as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of 2-Amino-m-cresol exhibited high binding affinity to specific oncogenic targets, suggesting its potential in cancer therapy. The study employed computational docking and molecular dynamics simulations to validate the interactions, followed by in vitro assays confirming the inhibitory effects.

In another recent development, a team from the European Journal of Pharmaceutical Sciences investigated the role of 2-Amino-m-cresol in enhancing the bioavailability of poorly soluble drugs. By incorporating 2-Amino-m-cresol into co-crystal formulations, the researchers achieved significant improvements in dissolution rates and pharmacokinetic profiles. This approach holds promise for addressing challenges in drug delivery, particularly for oral medications with low solubility.

Furthermore, 2-Amino-m-cresol has garnered attention in the field of chemical biology for its utility in probe design. A 2024 study in ACS Chemical Biology reported the development of fluorescent probes based on 2-Amino-m-cresol for real-time imaging of enzymatic activity in live cells. These probes exhibited high selectivity and sensitivity, enabling researchers to monitor biochemical processes with unprecedented precision. The study underscores the versatility of 2-Amino-m-cresol as a scaffold for functionalized probes.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Amino-m-cresol. A recent review in Organic Process Research & Development highlighted advancements in green chemistry approaches to address these issues. Innovations such as catalytic hydrogenation and solvent-free reactions have shown potential in improving yield and reducing environmental impact. These developments are critical for ensuring the sustainable production of 2-Amino-m-cresol and its derivatives.

In conclusion, 2-Amino-m-cresol (CAS: 2835-97-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications—from drug discovery to diagnostic tools—highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and industrial contexts.